Cas no 76059-52-4 (2H-1,4-ETHANOQUINOLIN-2-ONE, 3,4-DIHYDRO-)

• Product Name: 2H-1,4-ETHANOQUINOLIN-2-ONE, 3,4-DIHYDRO-
• CAS No: 76059-52-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 3281481
• PubChem ID: 14862517
• Update Time: 2025-04-23

2H-1,4-ETHANOQUINOLIN-2-ONE, 3,4-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-ETHANOQUINOLIN-2-ONE, 3,4-DIHYDRO-
• 3,4-DIHYDRO-2H-1,4-ETHANOQUINOLIN-2-ONE
• 76059-52-4
• F52212

• Inchi： 1S/C11H11NO/c13-11-7-8-5-6-12(11)10-4-2-1-3-9(8)10/h1-4,8H,5-7H2
• InChI Key： DNQDTPBDAGAAIJ-UHFFFAOYSA-N
• SMILES： N12CCC(C3=C1C=CC=C3)CC2=O

Computed Properties

• Exact Mass: 173.084063974Da
• Monoisotopic Mass: 173.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 2H-1,4-ETHANOQUINOLIN-2-ONE, 3,4-DIHYDRO-

Compound CAS No. 76059-52-4: 2H-1,4-Ethanoquinolin-2-one, 3,4-Dihydro

Compound CAS No. 76059-52-4, also known as 2H-1,4-Ethanoquinolin-2-one, 3,4-Dihydro, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential for functionalization in drug design and advanced materials.

The molecular structure of 2H-1,4-Ethanoquinolin-2-one, 3,4-Dihydro consists of a fused bicyclic system combining a quinoline ring with an ethane moiety. This arrangement imparts the compound with a rigid yet flexible framework, making it an ideal candidate for exploring diverse chemical transformations. Recent studies have highlighted its ability to act as a precursor for the synthesis of heterocyclic compounds with potential pharmacological activity.

In terms of physical properties, CAS No. 76059-52-4 exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2H-1,4-Ethanoquinolin-2-one, 3,4-Dihydro. One notable approach involves the cyclization of appropriately substituted amino alcohols under acidic conditions. This method not only simplifies the synthesis process but also allows for the introduction of functional groups at specific positions on the molecule.

The compound's reactivity has been extensively studied in various chemical reactions. For instance, it has been used as a building block in the construction of bioactive molecules through processes such as nucleophilic aromatic substitution and Michael addition reactions. These studies have demonstrated its utility in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In the realm of materials science, CAS No. 76059-52-4 has shown promise as a component in organic semiconductors due to its ability to form stable π-conjugated systems. Researchers have explored its integration into thin-film transistor devices, where it exhibits moderate charge carrier mobility suitable for flexible electronics applications.

The environmental impact and safety profile of 2H-1,4-Ethanoquinolin-2-one, 3,4-Dihydro have also been evaluated to ensure responsible use in industrial settings. Studies indicate that it is not inherently hazardous under normal handling conditions; however, appropriate precautions should be taken to minimize exposure during synthesis and processing.

In conclusion, CAS No. 76059-52-4, or 2H-1,4-Ethanoquinolin-2-one, 3,4-Dihydro, stands out as a valuable compound with wide-ranging applications across multiple disciplines. Its structural versatility and reactivity make it an attractive target for ongoing research efforts aimed at unlocking its full potential in both therapeutic development and advanced material design.